N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-phenylbutanamide

• IUPAC Name: N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-phenylbutanamide
• InChI: InChI=1S/C14H17N3O2S/c1-19-10-13-16-17-14(20-13)15-12(18)9-5-8-11-6-3-2-4-7-11/h2-4,6-7H,5,8-10H2,1H3,(H,15,17,18)
• InChI Key: CVBYRWWCQRUACU-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NN=C(S1)NC(=O)CCCC2=CC=CC=C2
• Molecular Formula: C14H17N3O2S
• Molecular Weight: 291.37 g/mol

Description

“N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-phenylbutanamide” is a compound that contains a 1,3,4-thiadiazole ring, which is a five-membered heterocyclic compound containing two nitrogen atoms and one sulfur atom. The compound also contains a methoxymethyl group attached to the thiadiazole ring and a phenylbutanamide moiety.

Synthesis Analysis

While specific synthesis methods for this compound are not available, 1,3,4-thiadiazole derivatives are often synthesized through the reaction of thiosemicarbazides with α-haloketones. The methoxymethyl and phenylbutanamide groups could potentially be introduced through further functionalization reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the 1,3,4-thiadiazole ring, which is a planar, aromatic ring system. The methoxymethyl group would introduce an ether functionality, and the phenylbutanamide moiety would introduce an amide functionality.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the 1,3,4-thiadiazole ring, which is electron-deficient and could potentially undergo electrophilic substitution reactions. The amide functionality could also participate in various reactions, such as hydrolysis or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar amide and ether groups could enhance its solubility in polar solvents. The aromatic thiadiazole ring could contribute to its stability and rigidity.

Scientific Research Applications

Material Science

The methoxymethyl group in the compound suggests that it could be used in the synthesis of polymers with specific properties. .

Biological Studies

. Therefore, it could be hypothesized that N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-phenylbutanamide might also exhibit antimalarial properties, which warrants further investigation.

Safety and Hazards

The safety and hazards associated with this compound are not known and would need to be determined through experimental testing.

Future Directions

Future research could explore the potential biological activities of this compound, given that many 1,3,4-thiadiazole derivatives exhibit various types of biological activity. Additionally, studies could investigate the synthesis of this compound and its derivatives, as well as their physical and chemical properties.